Cas no 2680875-25-4 (6-acetamido-5-methyl-2H-indazole-7-carboxylic acid)

• Product Name: 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid
• CAS No: 2680875-25-4
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5654154
• PubChem ID: 165918672
• Update Time: 2025-05-23

6-acetamido-5-methyl-2H-indazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid
• EN300-28275731
• 2680875-25-4

• Inchi： 1S/C11H11N3O3/c1-5-3-7-4-12-14-10(7)8(11(16)17)9(5)13-6(2)15/h3-4H,1-2H3,(H,12,14)(H,13,15)(H,16,17)
• InChI Key： FVQMEGVBPUYTJF-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C)C=C2C=NNC=12)NC(C)=O)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.1Ų

Additional information on 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid

Comprehensive Overview of 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid (CAS No. 2680875-25-4)

6-acetamido-5-methyl-2H-indazole-7-carboxylic acid (CAS No. 2680875-25-4) is a specialized organic compound belonging to the indazole family, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an acetamido group, a methyl substituent, and a carboxylic acid functionality, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

The growing demand for heterocyclic compounds like 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid reflects broader industry shifts toward small-molecule therapeutics. With the rise of AI-driven drug discovery, this compound’s structural motifs are frequently analyzed in computational chemistry platforms to predict binding affinities and optimize pharmacokinetic properties. Its CAS No. 2680875-25-4 serves as a critical identifier in databases such as PubChem and Reaxys, where scientists explore its structure-activity relationships (SAR) for oncology and metabolic disorder targets.

One of the most searched questions related to this compound is: "What are the synthetic routes for 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid?" Synthesis typically involves multi-step organic reactions, including acylation and cyclization strategies, often starting from commercially available indazole precursors. Recent publications highlight innovative methods using catalytic C-H activation to improve yield and sustainability—a hot topic in green chemistry circles.

Another trending discussion revolves around the compound’s solubility and stability under physiological conditions, key factors for formulation scientists. Its carboxylic acid group allows for salt formation, enhancing bioavailability—a priority in drug delivery research. Additionally, the acetamido moiety’s role in hydrogen bonding networks is frequently studied via X-ray crystallography and molecular docking simulations.

From an industrial perspective, 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid is cataloged by major chemical suppliers as a high-purity reference standard for analytical testing. Its applications extend to proteomics and bioconjugation, where it serves as a building block for fluorescent probes or enzyme substrates. The compound’s relevance in high-throughput screening (HTS) assays further underscores its utility in modern drug discovery pipelines.

Environmental and regulatory considerations are also part of the conversation. While not classified as hazardous, proper laboratory handling protocols are emphasized in safety data sheets (SDS). Researchers often inquire about storage conditions (e.g., refrigeration under inert atmosphere) to prevent degradation—a common concern for carboxylic acid derivatives.

In summary, 6-acetamido-5-methyl-2H-indazole-7-carboxylic acid (CAS No. 2680875-25-4) exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its multifaceted applications—from computational modeling to biopharmaceutical development—make it a compound of enduring interest in both academic and industrial settings.